Cas no 496841-89-5 (6-Benzothiazolemethanamine,2-amino-(9CI))

6-Benzothiazolemethanamine,2-amino-(9CI) structure
496841-89-5 structure
Product Name:6-Benzothiazolemethanamine,2-amino-(9CI)
CAS No:496841-89-5
MF:C8H9N3S
MW:179.242159605026
CID:1021841
PubChem ID:45077015
Update Time:2025-04-20

6-Benzothiazolemethanamine,2-amino-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolemethanamine,2-amino-(9CI)
    • 6-(Aminomethyl)-1,3-benzothiazol-2-amine
    • 496841-89-5
    • 2-Amino-6-(aminomethyl)benzothiazole
    • AKOS014316227
    • SCHEMBL3113690
    • A903023
    • 6-(aminomethyl)benzo[d]thiazol-2-amine
    • MDL: MFCD18374953
    • Inchi: 1S/C8H9N3S/c9-4-5-1-2-6-7(3-5)12-8(10)11-6/h1-3H,4,9H2,(H2,10,11)
    • InChI Key: VSSMEYORQAJPBM-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2C=CC(CN)=CC1=2

Computed Properties

  • Exact Mass: 179.05171847g/mol
  • Monoisotopic Mass: 179.05171847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 93.2Ų

6-Benzothiazolemethanamine,2-amino-(9CI) Pricemore >>

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